Cas no 344463-37-2 (Cyclopentanamine, 2-(3,5-difluorophenyl)-, (1R,2R)-rel- (9CI))

Cyclopentanamine, 2-(3,5-difluorophenyl)-, (1R,2R)-rel- (9CI) structure
344463-37-2 structure
Product Name:Cyclopentanamine, 2-(3,5-difluorophenyl)-, (1R,2R)-rel- (9CI)
CAS No:344463-37-2
MF:C11H13F2N
MW:197.22442984581
CID:919194
PubChem ID:18006349
Update Time:2025-04-19

Cyclopentanamine, 2-(3,5-difluorophenyl)-, (1R,2R)-rel- (9CI) Chemical and Physical Properties

Names and Identifiers

    • Cyclopentanamine, 2-(3,5-difluorophenyl)-, (1R,2R)-rel- (9CI)
    • 2-(3,5-difluoro-phenyl)-cyclopentylamine
    • SCHEMBL1643845
    • AKOS012096939
    • QWLDYDCYVZHMLB-UHFFFAOYSA-N
    • 344463-37-2
    • (1R,2R)-2-(3,5-Difluorophenyl)cyclopentanamine
    • Inchi: 1S/C11H13F2N/c12-8-4-7(5-9(13)6-8)10-2-1-3-11(10)14/h4-6,10-11H,1-3,14H2
    • InChI Key: QWLDYDCYVZHMLB-UHFFFAOYSA-N
    • SMILES: FC1C=C(C=C(C=1)C1CCCC1N)F

Computed Properties

  • Exact Mass: 197.10160574g/mol
  • Monoisotopic Mass: 197.10160574g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 1
  • Complexity: 188
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.1
  • Topological Polar Surface Area: 26Ų
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